Cas no 109549-43-1 (1,3-benzodioxol-5-yl-(4-ethenylphenyl)methanone)

• Product Name: 1,3-benzodioxol-5-yl-(4-ethenylphenyl)methanone
• CAS No: 109549-43-1
• MF: C₁₆H₁₂O₃
• MW: 252.264684677124
• CID: 1188712
• PubChem ID: 71334907
• Update Time: 2025-04-20

1,3-benzodioxol-5-yl-(4-ethenylphenyl)methanone Chemical and Physical Properties

Names and Identifiers

• 1,3-benzodioxol-5-yl-(4-ethenylphenyl)methanone
• 109549-43-1
• DTXSID30762962
• (2H-1,3-Benzodioxol-5-yl)(4-ethenylphenyl)methanone

• Inchi： 1S/C16H12O3/c1-2-11-3-5-12(6-4-11)16(17)13-7-8-14-15(9-13)19-10-18-14/h2-9H,1,10H2
• InChI Key： YVRMAWDCJUJSSM-UHFFFAOYSA-N
• SMILES： O1COC2C=CC(C(C3C=CC(C=C)=CC=3)=O)=CC1=2

Computed Properties

• Exact Mass: 252.07866
• Monoisotopic Mass: 252.078644241g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 19
• Rotatable Bond Count: 3
• Complexity: 344
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.7
• Topological Polar Surface Area: 35.5Ų

Experimental Properties

• PSA: 35.53